Cas no 2287282-90-8 (1-(3-ethoxy-2,2-dimethylpropyl)-1H-1,2,3-benzotriazol-6-amine)

• Product Name: 1-(3-ethoxy-2,2-dimethylpropyl)-1H-1,2,3-benzotriazol-6-amine
• CAS No: 2287282-90-8
• MF: C₁₃H₂₀N₄O
• MW: 248.324102401733
• CID: 6430074
• PubChem ID: 165743794
• Update Time: 2025-10-24

1-(3-ethoxy-2,2-dimethylpropyl)-1H-1,2,3-benzotriazol-6-amine Chemical and Physical Properties

Names and Identifiers

• EN300-6749391
• 1-(3-ethoxy-2,2-dimethylpropyl)-1H-1,2,3-benzotriazol-6-amine
• 2287282-90-8

• Inchi： 1S/C13H20N4O/c1-4-18-9-13(2,3)8-17-12-7-10(14)5-6-11(12)15-16-17/h5-7H,4,8-9,14H2,1-3H3
• InChI Key： QHZUYGCKZLRVDG-UHFFFAOYSA-N
• SMILES： O(CC)CC(C)(C)CN1C2C=C(C=CC=2N=N1)N

Computed Properties

• Exact Mass: 248.16371127g/mol
• Monoisotopic Mass: 248.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66Ų

Additional information on 1-(3-ethoxy-2,2-dimethylpropyl)-1H-1,2,3-benzotriazol-6-amine

Research Brief on 1-(3-ethoxy-2,2-dimethylpropyl)-1H-1,2,3-benzotriazol-6-amine (CAS: 2287282-90-8)

The compound 1-(3-ethoxy-2,2-dimethylpropyl)-1H-1,2,3-benzotriazol-6-amine (CAS: 2287282-90-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This benzotriazole derivative is being investigated for its potential applications in drug discovery, particularly due to its unique structural features and biological activity. Recent studies have focused on its synthesis, physicochemical properties, and preliminary pharmacological evaluations, which suggest promising therapeutic potential.

One of the key areas of interest is the compound's role as a potential kinase inhibitor. Kinases are critical targets in the treatment of various diseases, including cancer and inflammatory disorders. Preliminary in vitro studies indicate that 1-(3-ethoxy-2,2-dimethylpropyl)-1H-1,2,3-benzotriazol-6-amine exhibits selective inhibition against certain kinase isoforms, which could pave the way for its development as a targeted therapy. Researchers have employed molecular docking and kinetic assays to elucidate its binding mechanisms and inhibitory potency.

Another notable aspect of this compound is its synthetic accessibility and stability under physiological conditions. Recent synthetic routes have been optimized to yield high purity and scalability, making it a viable candidate for further preclinical development. Analytical techniques such as HPLC and mass spectrometry have been utilized to characterize its purity and stability, ensuring reproducibility in research settings.

In addition to its kinase inhibitory properties, the compound has shown moderate activity in cellular assays targeting oxidative stress and inflammation. These findings suggest a broader pharmacological profile that could be explored in multifactorial diseases. However, further in vivo studies are required to validate these effects and assess potential toxicity.

In conclusion, 1-(3-ethoxy-2,2-dimethylpropyl)-1H-1,2,3-benzotriazol-6-amine represents a promising scaffold for drug development, with its kinase inhibitory and anti-inflammatory properties being of particular interest. Future research should focus on optimizing its pharmacokinetic properties and evaluating its efficacy in animal models to advance its translational potential.